1-(2-Methoxyphenyl)-3-propanoylpiperidin-2-one

• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol
• IUPAC Name: 1-(2-methoxyphenyl)-3-propanoylpiperidin-2-one
• InChI: InChI=1S/C15H19NO3/c1-3-13(17)11-7-6-10-16(15(11)18)12-8-4-5-9-14(12)19-2/h4-5,8-9,11H,3,6-7,10H2,1-2H3
• InChI Key: WSTUXYVTSLCYJO-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1CCCN(C1=O)C2=CC=CC=C2OC

Description

1-(2-Methoxyphenyl)-3-propanoylpiperidin-2-one is an organic compound that belongs to the class of piperidines This compound is characterized by the presence of a methoxyphenyl group attached to a piperidinone ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Methoxyphenyl)-3-propanoylpiperidin-2-one typically involves the reaction of 1-(2-methoxyphenyl)piperazine with oxetane. This reaction is catalyzed by Yb(OTf)3 in acetonitrile to form the key intermediate 3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-1-ol . The intermediate is then purified by recrystallization from optimized solvents, which is beneficial for large-scale production .

Industrial Production Methods

In industrial settings, the production of this compound involves similar synthetic routes but on a larger scale. The use of optimized solvents and purification techniques ensures high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

1-(2-Methoxyphenyl)-3-propanoylpiperidin-2-one undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions . The reaction conditions typically involve controlled temperatures and the use of appropriate solvents to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, reduction may yield alcohols, and substitution may yield various substituted derivatives .

Scientific Research Applications

1-(2-Methoxyphenyl)-3-propanoylpiperidin-2-one has a wide range of scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: It is studied for its potential biological activities and interactions with biological molecules.

Medicine: It is investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: It is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 1-(2-Methoxyphenyl)-3-propanoylpiperidin-2-one involves its interaction with specific molecular targets and pathways. It may act as an agonist or antagonist at various receptors, leading to changes in cellular signaling and physiological responses . The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

1-(2-Methoxyphenyl)-3-propanoylpiperidin-2-one can be compared with other similar compounds, such as:

1-(2-Methoxyphenyl)piperazine: This compound has a similar structure but lacks the propanoyl group, leading to different chemical and biological properties.

1-(4-Methoxyphenyl)piperazine: This compound has a methoxy group at a different position, resulting in different reactivity and applications.

Urapidil: This compound contains a similar piperazine structure but with additional functional groups, leading to its use as an antihypertensive drug.